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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808

Technical Data Sheet: 2-Heptanol

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 2-Heptanol. It should be noted that the initial
query for "2-Heptenol" did not yield specific results; the data presented here pertains to the
closely related and more commonly referenced compound, 2-Heptanol.

Chemical Identity and Properties

2-Heptanol is a secondary alcohol. Its chemical formula is C7H160.[1][2][3][4] The molecular
weight of 2-Heptanol is approximately 116.20 g/mol .[3][4][5]

Quantitative Data Summary

The fundamental molecular data for 2-Heptanol is summarized in the table below.

Parameter Value

Molecular Formula C7H160[1][2][3][4]
Molecular Weight 116.20 g/mol [3][4][5]
Alternate Molecular Weight 116.2013[1]

Note on a broader technical guide: A comprehensive whitepaper would typically include
detailed experimental protocols and visualizations of signaling pathways. However, for the
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specific query regarding the molecular weight and formula of 2-Heptanol, such in-depth
experimental data and biological pathway information are not directly applicable. The
information provided above constitutes the core, foundational data for this chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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